Titanium cation (4+)
Overview
Description
Titanium, also known as titanium alloy or EBT, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Titanium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid.
Properties
CAS No. |
16043-45-1 |
|---|---|
Molecular Formula |
TiO3(2−) Ti+4 |
Molecular Weight |
47.87 g/mol |
IUPAC Name |
titanium(4+) |
InChI |
InChI=1S/Ti/q+4 |
InChI Key |
LCKIEQZJEYYRIY-UHFFFAOYSA-N |
SMILES |
[Ti+4] |
Canonical SMILES |
[Ti+4] |
melting_point |
1668°C |
Key on ui other cas no. |
22541-75-9 7440-32-6 |
physical_description |
Solid |
Origin of Product |
United States |
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